spectroscopic data (NMR, IR, MS) of 1-(trichloromethoxy)-3-(trifluoromethyl)benzene
spectroscopic data (NMR, IR, MS) of 1-(trichloromethoxy)-3-(trifluoromethyl)benzene
An In-depth Technical Guide to the Spectroscopic Characterization of 1-(trichloromethoxy)-3-(trifluoromethyl)benzene
Introduction
In the landscape of modern pharmaceutical and agrochemical research, the precise structural elucidation of novel chemical entities is a cornerstone of development. 1-(trichloromethoxy)-3-(trifluoromethyl)benzene, with the molecular formula C₈H₄Cl₃F₃ and a molecular weight of 263.47 g/mol , is a halogenated aromatic intermediate of significant interest.[1] Its utility in the synthesis of complex organic frameworks necessitates a robust and unambiguous analytical profile.[1] This guide provides an in-depth analysis of the key spectroscopic data—Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy—that define this compound. As a self-validating system, the convergence of data from these orthogonal techniques provides the highest degree of confidence in structural confirmation and purity assessment.
Mass Spectrometry (MS): Unveiling the Molecular Blueprint
Mass spectrometry is an indispensable tool for determining the molecular weight and elemental composition of a compound. For 1-(trichloromethoxy)-3-(trifluoromethyl)benzene, Electron Ionization (EI) is the preferred method due to the compound's expected volatility and the detailed fragmentation information it provides, which is crucial for structural confirmation.
Expertise in Action: The Rationale for Electron Ionization (EI)
EI is selected for its ability to induce reproducible and extensive fragmentation. This "hard" ionization technique creates a library-searchable fingerprint and allows for the logical reconstruction of the molecule from its constituent pieces. The high energy of the electron beam ensures that we not only observe the molecular ion but also key fragments that reveal the connectivity of the trichloromethoxy and trifluoromethyl moieties to the benzene ring.
Experimental Protocol: EI-MS
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Sample Preparation : A dilute solution of the analyte is prepared in a volatile solvent (e.g., dichloromethane or methanol).
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Injection : A small volume (typically 1 µL) is injected into the Gas Chromatograph (GC) coupled to the Mass Spectrometer. The GC provides separation and introduces the pure compound into the ion source.
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Ionization : The sample is vaporized and bombarded with a high-energy electron beam (typically 70 eV).
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Acceleration & Deflection : The resulting positively charged ions are accelerated and deflected by a magnetic field. The degree of deflection is inversely proportional to the mass-to-charge ratio (m/z).
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Detection : Ions are detected, and their abundance is plotted against their m/z ratio to generate the mass spectrum.
Data Interpretation and Predicted Fragmentation
The mass spectrum of 1-(trichloromethoxy)-3-(trifluoromethyl)benzene is predicted to exhibit a complex molecular ion cluster due to the presence of three chlorine atoms (³⁵Cl and ³⁷Cl isotopes). The fragmentation pathway is dominated by the cleavage of the weakest bonds and the formation of stable fragments.
Workflow for Mass Spectrometry Analysis
Caption: Workflow for EI-MS analysis of the title compound.
Table 1: Predicted Mass Spectrometry Data
| m/z (for ³⁵Cl) | Predicted Fragment Ion | Comments |
| 262 | [C₈H₄Cl₃F₃]⁺• | Molecular ion (M⁺•). The isotopic pattern (M, M+2, M+4, M+6) due to three chlorine atoms will be a definitive indicator. |
| 227 | [C₈H₄Cl₂F₃O]⁺ | Loss of a chlorine radical (•Cl). This is a common initial fragmentation step for chlorinated compounds. |
| 145 | [C₇H₄F₃]⁺ | Represents the trifluoromethylphenyl cation, formed by the cleavage of the C-O bond. This is a highly stable and therefore likely abundant fragment.[2] |
| 117 | [CCl₃]⁺ | Trichloromethyl cation, resulting from the cleavage of the O-CCl₃ bond. The isotopic pattern for three chlorines will be present. |
| 99 | [COCl₂]⁺• | Phosgene radical cation, potentially formed via rearrangement and cleavage.[3] |
| 75 | [C₆H₃]⁺ | Benzyne fragment, common in the mass spectra of substituted benzenes. |
Infrared (IR) Spectroscopy: Mapping Functional Groups
IR spectroscopy is a rapid and non-destructive technique that provides critical information about the functional groups present in a molecule. The spectrum arises from the absorption of infrared radiation at frequencies corresponding to the molecule's vibrational modes.
Expertise in Action: The Diagnostic Power of the Fingerprint Region
While the functional group region (4000-1500 cm⁻¹) is useful for identifying broad classes of bonds (C-F, C=C), the true confirmatory power for this molecule lies in the fingerprint region (<1500 cm⁻¹). The complex interplay of stretching and bending vibrations from the C-O, C-Cl, and C-F bonds creates a unique, highly detailed pattern that is unequivocally characteristic of the target structure. Any deviation in this region would strongly indicate an impurity or an incorrect isomer.
Experimental Protocol: Attenuated Total Reflectance (ATR)-IR
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Instrument Background : A background spectrum of the clean ATR crystal (typically diamond or germanium) is collected to subtract atmospheric and instrumental interferences.
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Sample Application : A small drop of the neat liquid sample is placed directly onto the ATR crystal.
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Data Acquisition : The IR beam is passed through the crystal, where it internally reflects and penetrates a small distance into the sample. The detector measures the absorbed radiation.
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Data Processing : The resulting spectrum is displayed as transmittance or absorbance versus wavenumber (cm⁻¹).
Workflow for Infrared Spectroscopy
Caption: Workflow for ATR-IR analysis.
Data Interpretation and Predicted Absorptions
The IR spectrum will be dominated by strong absorptions corresponding to the C-F and C-Cl bonds. The substitution pattern on the aromatic ring can also be inferred from the out-of-plane bending vibrations.
Table 2: Predicted Infrared Spectroscopy Data
| Wavenumber (cm⁻¹) | Vibrational Mode | Expected Intensity | Comments |
| 3100-3000 | Aromatic C-H Stretch | Weak to Medium | Characteristic of the sp² C-H bonds on the benzene ring. |
| 1600, 1475 | Aromatic C=C Stretch | Medium | Two to three bands are typical for substituted benzene rings. |
| 1350-1100 | C-F Stretch | Very Strong | The trifluoromethyl group will produce intense, broad absorption bands in this region, often being the most prominent feature.[4][5] |
| 1250-1050 | C-O Stretch (Aryl Ether) | Strong | This band will likely overlap with the strong C-F absorptions. |
| 800-600 | C-Cl Stretch | Strong | The trichloromethoxy group will result in strong, distinct absorptions in the lower frequency range.[6] |
| 900-690 | Aromatic C-H Out-of-Plane Bend | Strong | The specific pattern of these bands can help confirm the 1,3- (meta) substitution pattern on the aromatic ring. |
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structure
NMR spectroscopy is the most powerful technique for elucidating the precise arrangement of atoms in a molecule. A combination of ¹H, ¹³C, and ¹⁹F NMR experiments will provide a complete and unambiguous structural assignment.
Expertise in Action: The Synergy of ¹³C and ¹⁹F NMR
While ¹H NMR confirms the aromatic substitution pattern, the true power for this specific molecule comes from correlating the ¹³C and ¹⁹F NMR spectra. The ¹³C spectrum will show a characteristic quartet for the -CF₃ carbon due to one-bond coupling to the three fluorine atoms (¹JCF). The chemical shift of this carbon provides insight into the electronic environment. Similarly, the carbon of the -OCCl₃ group will have a distinct downfield shift. The ¹⁹F NMR will show a sharp singlet, and its chemical shift is highly sensitive to the electronic nature of the aromatic ring, providing a final layer of structural validation.
Experimental Protocol: NMR
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Sample Preparation : Dissolve ~5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube.
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Instrument Setup : Insert the sample into the NMR spectrometer. The instrument is tuned to the appropriate frequencies for ¹H, ¹³C, and ¹⁹F nuclei.
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Shimming : The magnetic field homogeneity is optimized by adjusting the shim coils to obtain sharp, symmetrical peaks.
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Data Acquisition : A series of radiofrequency pulses are applied, and the resulting free induction decay (FID) is recorded.
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Data Processing : The FID is Fourier transformed to produce the frequency-domain NMR spectrum.
Workflow for Nuclear Magnetic Resonance
Caption: General workflow for NMR spectroscopic analysis.
Predicted NMR Data
The electron-withdrawing nature of both the -OCCl₃ and -CF₃ groups will significantly influence the chemical shifts of the aromatic protons and carbons, pushing them downfield.
Table 3: Predicted ¹H NMR Data (400 MHz, CDCl₃)
| Predicted δ (ppm) | Multiplicity | Integration | Assignment | Comments |
| ~7.8 - 8.0 | Singlet (s) | 1H | H-2 | This proton is situated between two strongly electron-withdrawing groups and is expected to be the most downfield, appearing as a singlet or a finely split triplet. |
| ~7.6 - 7.8 | Doublet (d) | 1H | H-4 or H-6 | These protons are ortho to one of the substituents and will be shifted downfield. |
| ~7.5 - 7.7 | Doublet (d) | 1H | H-6 or H-4 | Similar to the other ortho proton. |
| ~7.4 - 7.6 | Triplet (t) | 1H | H-5 | This proton is meta to both substituents and will likely be the most upfield of the aromatic signals, appearing as a triplet due to coupling with H-4 and H-6. |
Table 4: Predicted ¹³C and ¹⁹F NMR Data (100 MHz, CDCl₃)
| Nucleus | Predicted δ (ppm) | Multiplicity | Assignment | Comments |
| ¹³C | ~150-155 | Singlet | C-1 (C-O) | The carbon attached to the oxygen will be significantly deshielded. |
| ¹³C | ~130-135 | Quartet (q) | C-3 (C-CF₃) | The quartet splitting is due to coupling with the three fluorine atoms.[7] |
| ¹³C | ~120-135 | Singlets | C-2,4,5,6 | Aromatic carbons. |
| ¹³C | ~123 | Quartet (q) | -CF₃ | A large one-bond C-F coupling constant (~273 Hz) is expected.[7] |
| ¹³C | ~95-105 | Singlet | -OCCl₃ | The carbon attached to three chlorine atoms and one oxygen will be highly deshielded. |
| ¹⁹F | ~ -63 | Singlet (s) | -CF₃ | The chemical shift is characteristic for a CF₃ group on an aromatic ring. The absence of proton coupling will result in a sharp singlet.[7][8] |
Conclusion
The comprehensive spectroscopic analysis of 1-(trichloromethoxy)-3-(trifluoromethyl)benzene provides a definitive and verifiable structural fingerprint. Mass spectrometry confirms the molecular weight and key substituent fragments. Infrared spectroscopy validates the presence of essential functional groups (C-F, C-Cl, C-O, aromatic C=C). Finally, multinuclear NMR spectroscopy offers an unambiguous map of the atomic connectivity, confirming the 1,3-substitution pattern and the integrity of the trichloromethoxy and trifluoromethyl groups. The collective agreement of these datasets provides the high level of scientific integrity required for advancing compounds in research and development pipelines.
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